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Compound Focus: Lauryl isoquinolinium bromide

CAS No.: 93-23-2

Cat. No.: S772701

Introduction and Mechanism of Action

Lauryl isoquinolinium bromide is a quaternary ammonium salt that has been developed for cosmetic and
potential therapeutic use as a hair growth delayer. Its primary function is to selectively inhibit unwanted
hair growth, a condition known as hirsutism, which can affect both men and women [1] [2]. The compound

operates through a targeted mechanism that differentiates it from conventional hair removal methods.

The molecular structure of lauryl isoquinolinium bromide consists of a 12-carbon lauryl (dodecyl) chain
attached to an isoquinoline ring, forming a positively charged molecule that is stabilized by a bromide ion
[3]. This structure allows it to specifically target the germinative cells of hair follicles, leading to their
selective destruction without significantly affecting the surrounding skin cells [1] [2]. This targeted approach
reduces hair growth by focusing precisely on the cells responsible for hair development, unlike abrasive

methods that damage both skin and hair cells alike [2].

Critically, the compound works topically and does not influence systemic hormone levels, offering a
localized solution to hair growth without effects on hormonal balance [1]. Its mechanism is particularly
effective on follicles that are overly sensitive to androgens (male hormones), which is a common cause of

hirsutism [2].
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Chemical and Physical Properties

Table 1: Fundamental Chemical Properties of Lauryl Isoquinolinium Bromide

Property

Specification

CAS Number

Molecular Formula

Molecular Weight

EPA Substance Registry

FDA UNII

INCI Name

Physical Form

Melting Point

Solubility

Storage Conditions

93-23-2 [2] [4]

C21H32BrN [4]

378.4 g/mol [4]

93-23-2 [4]

09TM5K0034 [2] [4]

Lauryl Isoquinolinium Bromide [2]

Off-White to Yellow Solid [4]

>110°C (decomposes) [4]

Slightly soluble in Chloroform and Methanol [4]

Hygroscopic; Refrigerator under inert atmosphere [4]

Table 2: Functional Applications and Efficacy Profile

Parameter

Characteristics & Findings

Primary Function

Secondary Functions

Mechanism

Target

Hair Growth Inhibitor [2]

Antiseptic, Antistatic, Deodorant, Detergent [2]

Selective destruction of germinative hair follicle cells [1] [2]

Hair follicle germinative cells [1]
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Parameter Characteristics & Findings

Application Frequency Twice daily initially; maintenance: 3 times weekly [5]

Onset of Results Observable within 2-8 weeks [6]

User Compliance Critical; twice-daily application challenging for some users [6]
Reported Efficacy Impressive results in reviews of advanced formulations [6]

Experimental Protocols and Methodologies

Formulation Protocol: Hair-Reducing Serum

Objective: To prepare a stable topical formulation containing lauryl isoquinolinium bromide for hair

reduction efficacy studies.

Materials:

e Active Ingredient: Lauryl isoquinolinium bromide (purity >95%)

e Vehicle: Spray bottle delivery system

¢ Additional Components: Dihydromyricetin, Tremella fuciformis sporocarp extract (moisturizer), maize
extract, aloe, peppermint fragrance [6] [5]

Procedure:

e Weighing: Accurately weigh lauryl isoquinolinium bromide and other active ingredients.

¢ Dissolution: Dissolve the active ingredients in appropriate solvents (chloroform or methanol may be
used initially due to the compound's solubility profile) [4].

e Formulation: Incorporate the solution into the complete serum formulation, ensuring uniform
distribution.

e Packaging: Transfer the final formulation into amber spray bottles to protect from light degradation.

¢ Quality Control: Assess pH (target: 5.5-6.5), viscosity, and appearance (pale yellow, clear liquid).

Note: The commercial product Inhibitif' Advanced Hair-Free Serum utilized this compound as a key active

ingredient before reformulation [6].
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In Vivo Efficacy Assessment Protocol

Objective: To evaluate the hair reduction efficacy of topical lauryl isoquinolinium bromide in human

subjects.

Subject Selection:

¢ Include both male and female participants with unwanted hair growth (hirsutism)
e Document baseline hair density, thickness, and growth rates
e Obtain informed consent following institutional guidelines

Application Procedure:

¢ Skin Preparation: Subjects should have freshly shaved or waxed skin to enhance follicular
penetration [5].

e Application: Apply 2-3 sprays of formulation (approximately 1-1.5 mL) to designated test areas twice
daily [6] [5].

e Duration: Continue treatment for 8 weeks with periodic evaluations.

Assessment Parameters:

Hair Count: Conduct standardized photographic documentation and manual counting of hairs in

predefined areas at weeks 0, 2, 4, 6, and 8.
Growth Rate: Measure hair length in designated areas weekly.

Hair Thickness: Assess using calibrated trichoscopy.
Subject Self-Assessment: Collect participant feedback on perceived efficacy and satisfaction.

Success Criteria: Significant reduction in hair count (>30% reduction), decreased growth rate, and

improved participant satisfaction compared to baseline and control areas.

Molecular Pathway and Experimental Workflow
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Diagram 1: Proposed molecular pathway of lauryl isoquinolinium bromide-induced hair follicle apoptosis.
The compound selectively targets germinative cells through a cascade of cellular events leading to reduced

hair growth.
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Experimental Workflow for Efficacy Assessment
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Diagram 2: Experimental workflow for clinical assessment of lauryl isoquinolinium bromide efficacy in
hair reduction. The protocol emphasizes standardized evaluation at predetermined intervals for objective

outcome measurement.

Safety and Regulatory Considerations

Safety Profile Assessment

While the precise safety profile of lauryl isoquinolinium bromide requires further elucidation, available
data suggests several important considerations. The compound has been described as "less benign" than other
hair reduction ingredients, with concerns about whether it exclusively targets hair follicles without affecting
surrounding skin tissue [6]. Some researchers have noted that it was flagged by the FDA for lack of long-

term safety data, raising important regulatory considerations [6].

Potential adverse effects may include transient stinging or burning on sensitive skin, redness or mild
irritation after prolonged contact in leave-on products, allergic contact dermatitis in individuals sensitized to
quaternary ammonium compounds, dry scalp or hair with frequent use at higher concentrations, and eye

irritation upon accidental exposure [3].

Precautions and Contraindications

¢ Patch Testing: Conduct comprehensive patch testing before widespread application to assess
individual sensitivity [3].

e Application Specificity: Apply only to areas with unwanted hair growth, avoiding mucous
membranes and eyes.

e Usage Duration: Limit application to recommended periods (typically 2 months initial phase followed
by maintenance therapy) [6] [5].

e Special Populations: Exercise caution when considering use during pregnancy or breastfeeding,
despite no specific documented risks [3].

Conclusion and Research Implications
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Lauryl isoquinolinium bromide represents a targeted approach to hair reduction through its selective action
on germinative hair follicle cells. The compound's mechanism differentiates it from traditional hair removal
methods by specifically focusing on the cellular machinery responsible for hair growth without systemic

hormonal effects.

Further research should prioritize elucidating the precise molecular pathways through which lauryl
isoquinolinium bromide induces follicular cell destruction, optimizing formulation strategies to enhance
targeted delivery while minimizing potential off-target effects, conducting long-term safety studies to
establish comprehensive risk-benefit profiles, and exploring potential synergistic combinations with other

hair growth inhibitors such as dihydromyricetin.

The compound's promising efficacy in reducing unwanted hair growth positions it as a valuable candidate for
continued development in dermatological and cosmetic research, particularly for managing conditions like

hirsutism where current options remain limited.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b772701#lauryl-isoquinolinium-bromide-hair-reduction-

mechanism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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